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Compound of Interest

Compound Name: 2,5-Dichloro-1,1'-biphenyl-13C12

Cat. No.: B15561825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the determination of

chlorinated biphenyl congeners (PCBs) in various environmental matrices using EPA Method

1668. A central aspect of this method is the use of ¹³C₁₂-labeled standards for accurate

quantification through isotope dilution.

Introduction to EPA Method 1668
EPA Method 1668 is a high-resolution gas chromatography/high-resolution mass spectrometry

(HRGC/HRMS) method for the congener-specific determination of 209 individual PCBs.[1][2]

The method is applicable to a wide range of matrices, including water, soil, sediment, biosolids,

and tissue.[2][3] Its high sensitivity and specificity make it suitable for detecting PCBs at very

low levels (parts per quadrillion), which is often necessary for risk assessment and regulatory

compliance. A key feature of Method 1668 is its reliance on the isotope dilution technique,

where known quantities of ¹³C₁₂-labeled PCB congeners are added to each sample before

processing to correct for analytical variability and matrix effects.[3]

The Role of ¹³C₁₂-Labeled Standards
Isotope dilution is a powerful analytical technique that significantly improves the accuracy and

precision of quantification. In EPA Method 1668, ¹³C₁₂-labeled PCB congeners, which are

chemically identical to their native counterparts but have a different mass, are used as internal

standards. These labeled standards are added to the sample at the beginning of the analytical
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process and are carried through all stages of sample preparation and analysis alongside the

native PCBs. By measuring the ratio of the native congener to its labeled analog in the final

extract, the initial concentration of the native congener in the sample can be accurately

determined, regardless of any losses that may have occurred during the procedure.

Data Presentation: ¹³C₁₂-Labeled Standards in EPA
Method 1668
The following tables summarize the ¹³C₁₂-labeled standards specified in EPA Method 1668C,

their concentrations in stock and spiking solutions, and their designated roles in the analytical

process.

Table 1: Composition of Labeled Compound Stock and Spiking Solutions
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Labeled Congener IUPAC No.
Concentration in
Stock Solution
(ng/mL)

Role

¹³C₁₂-2,4,4'-

Trichlorobiphenyl
28L 1000 Surrogate Standard

¹³C₁₂-2,2',5,5'-

Tetrachlorobiphenyl
52L 1000 Surrogate Standard

¹³C₁₂-2,2',4,5,5'-

Pentachlorobiphenyl
101L 1000 Surrogate Standard

¹³C₁₂-2,2',3,4,4',5'-

Hexachlorobiphenyl
138L 1000 Surrogate Standard

¹³C₁₂-2,2',4,4',5,5'-

Hexachlorobiphenyl
153L 1000 Surrogate Standard

¹³C₁₂-2,2',3,3',4,4',5-

Heptachlorobiphenyl
170L 1000 Surrogate Standard

¹³C₁₂-2,2',3,4,4',5,5'-

Heptachlorobiphenyl
180L 1000 Surrogate Standard

¹³C₁₂-2,2',3,3',4,4',5,5'-

Octachlorobiphenyl
194L 1000 Surrogate Standard

¹³C₁₂-2,2',3,3',4,4',5,6,

6'-Nonachlorobiphenyl
208L 1000 Surrogate Standard

¹³C₁₂-

Decachlorobiphenyl
209L 1000 Surrogate Standard

¹³C₁₂-3,3',4,4'-

Tetrachlorobiphenyl
77L 1000 Cleanup Standard

¹³C₁₂-3,3',4,4',5-

Pentachlorobiphenyl
126L 1000 Cleanup Standard

¹³C₁₂-3,3',4,4',5,5'-

Hexachlorobiphenyl
169L 1000 Cleanup Standard
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¹³C₁₂-2,3,3',4,4'-

Pentachlorobiphenyl
105L 2000

Injection Internal

Standard

¹³C₁₂-2,3,4,4',5-

Pentachlorobiphenyl
114L 2000

Injection Internal

Standard

¹³C₁₂-2,3',4,4',5-

Pentachlorobiphenyl
118L 2000

Injection Internal

Standard

¹³C₁₂-2',3,4,4',5-

Pentachlorobiphenyl
123L 2000

Injection Internal

Standard

¹³C₁₂-2,3,3',4,4',5-

Hexachlorobiphenyl
156L 2000

Injection Internal

Standard

¹³C₁₂-2,3,3',4,4',5'-

Hexachlorobiphenyl
157L 2000

Injection Internal

Standard

¹³C₁₂-2,3',4,4',5,5'-

Hexachlorobiphenyl
167L 2000

Injection Internal

Standard

¹³C₁₂-2,3,3',4,4',5,5'-

Heptachlorobiphenyl
189L 2000

Injection Internal

Standard

Table 2: Concentration of Labeled Compounds in Calibration Solutions (ng/mL)

Labeled
Congener

CS-0.2 CS-1 CS-2 CS-3 CS-4 CS-5

Surrogate

Standards
2.0 10 50 200 1000 5000

Cleanup

Standards
2.0 10 50 200 1000 5000

Injection

Internal

Standards

4.0 20 100 400 2000 10000

Table 3: Quality Control Acceptance Criteria for Labeled Standard Recoveries
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Standard Type Acceptance Limits (%)

Labeled Surrogates 25 - 150

Labeled Cleanup Standard 30 - 130

Labeled Injection Internal Standard 40 - 120

Experimental Protocols
The following protocols provide a detailed methodology for the analysis of PCBs in

environmental samples using EPA Method 1668.

Logical Relationship of Analytical Steps

Sample Preparation Extract Cleanup Analysis

Environmental Sample
(Water, Soil, etc.)

Spike with
¹³C₁₂-Labeled Surrogates

Extraction
(SPE, Soxhlet, etc.)

Spike with
¹³C₁₂-Cleanup Standard

Column Chromatography
(Silica Gel, Florisil) Concentration Spike with

¹³C₁₂-Injection Internal Standard HRGC/HRMS Analysis Data Analysis &
Quantification

Click to download full resolution via product page

Caption: Logical flow of the key stages in EPA Method 1668 analysis.

Sample Preparation and Extraction
The choice of extraction method depends on the sample matrix.

Aqueous Samples (Solid-Phase Extraction - SPE)

Sample Preservation: Upon collection, if residual chlorine is present, add 80 mg of sodium

thiosulfate per liter of sample. Adjust the sample pH to 2-3 with sulfuric acid. Store samples

in the dark at <6 °C.

Spiking: To a 1-liter water sample, add a known amount of the ¹³C₁₂-labeled surrogate

standard solution.
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SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing methanol followed

by reagent water through it.

Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a

controlled flow rate.

Elution: After loading, dry the cartridge and elute the trapped PCBs with an appropriate

organic solvent, such as dichloromethane.

Concentration: Concentrate the eluate to a small volume (e.g., 1 mL) using a gentle stream

of nitrogen.

Solid and Semi-Solid Samples (Soxhlet Extraction)

Sample Preparation: Homogenize the sample. For wet samples, mix with anhydrous sodium

sulfate to create a free-flowing powder.

Spiking: Weigh out approximately 10-20 grams of the homogenized sample and spike it with

a known amount of the ¹³C₁₂-labeled surrogate standard solution.

Extraction: Place the spiked sample in a Soxhlet extraction thimble and extract with a

suitable solvent (e.g., a mixture of hexane and acetone) for 16-24 hours.[1]

Concentration: After extraction, concentrate the solvent extract to a small volume.

Extract Cleanup
Cleanup is a critical step to remove interfering compounds from the sample extract. A multi-step

approach involving different chromatographic materials is often employed.

Multi-layer Silica Gel Column Chromatography

Column Packing: Prepare a multi-layer silica gel column by packing, from bottom to top: 1 g

of activated silica gel, 4 g of basic silica gel, 1 g of activated silica gel, 8 g of acidic silica gel,

2 g of activated silica gel, and 4 g of anhydrous sodium sulfate.[4]

Spiking: Add a known amount of the ¹³C₁₂-labeled cleanup standard to the concentrated

extract.
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Elution: Apply the spiked extract to the top of the column and elute the PCBs with hexane.

Collect the eluate. This step removes many polar interfering compounds.

Florisil Column Chromatography

Column Activation: Activate Florisil by heating at 130°C for at least 16 hours.

Column Packing: Pack a chromatography column with activated Florisil, topped with a layer

of anhydrous sodium sulfate.

Fractionation: Apply the eluate from the silica gel column to the Florisil column. Elute with

hexane to collect the PCB fraction. A more polar solvent can be used subsequently to elute

other organochlorine pesticides if desired, thus separating them from the PCBs.

Experimental Workflow Diagram
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Sample Collection
(Water, Soil, Tissue)

Spike with ¹³C₁₂-Surrogates

Extraction
(SPE for Water, Soxhlet for Solids)

Initial Concentration

Spike with ¹³C₁₂-Cleanup Standard

Multi-layer Silica Gel Cleanup

Florisil Cleanup

Final Concentration

Spike with ¹³C₁₂-Injection Internal Standard

HRGC/HRMS Analysis

Isotope Dilution Quantification
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Caption: Detailed experimental workflow for EPA Method 1668.
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HRGC/HRMS Analysis
Instrument Setup: Use a high-resolution gas chromatograph coupled to a high-resolution

mass spectrometer. The mass spectrometer should be capable of a resolution of at least

10,000.

Chromatographic Column: A non-polar capillary column, such as a DB-5ms or equivalent, is

typically used for the separation of PCB congeners.

Temperature Program (Example):

Initial temperature: 150°C, hold for 1 minute.

Ramp 1: 20°C/minute to 200°C.

Ramp 2: 5°C/minute to 300°C, hold for 10 minutes.

Mass Spectrometer Settings: Operate the mass spectrometer in the selected ion monitoring

(SIM) mode. Monitor at least two characteristic ions for each congener homolog group (e.g.,

for tetrachlorobiphenyls, monitor m/z 291.8956 and 293.8927 for the native congeners, and

m/z 303.9359 and 305.9330 for the ¹³C₁₂-labeled congeners).

Injection: Prior to injection, add a known amount of the ¹³C₁₂-labeled injection internal

standard solution to the final extract. This standard is used to assess the instrument

performance and to calculate the recoveries of the surrogate and cleanup standards.

Isotope Dilution Quantification
The concentration of each native PCB congener is calculated using the following formula:

Concentration (pg/µL) = (A_n / A_l) * (Q_l / V_s) * (1 / RRF)

Where:

A_n = Sum of the integrated peak areas of the primary and secondary monitoring ions for the

native congener.
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A_l = Sum of the integrated peak areas of the primary and secondary monitoring ions for the

corresponding ¹³C₁₂-labeled congener.

Q_l = Quantity of the ¹³C₁₂-labeled congener added to the sample (in pg).

V_s = Volume or weight of the original sample.

RRF = Relative Response Factor, determined from the analysis of calibration standards.

The RRF is calculated for each congener from the calibration curve, which is generated by

analyzing a series of calibration standards containing known concentrations of both native and

¹³C₁₂-labeled PCBs.

Conclusion
EPA Method 1668, with its use of ¹³C₁₂-labeled standards for isotope dilution quantification,

provides a robust and highly accurate means of analyzing PCB congeners in a variety of

complex matrices. The detailed protocols and data presentation provided in these application

notes are intended to guide researchers, scientists, and drug development professionals in the

successful implementation of this powerful analytical method. Adherence to the specified

quality control measures, including the monitoring of labeled standard recoveries, is essential

for ensuring the generation of high-quality, defensible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for EPA Method 1668
Using ¹³C₁₂-Labeled Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561825#using-13c12-labeled-standards-for-epa-
method-1668]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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